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Compound of Interest

Compound Name: 2-Chlorobenzoic Acid-13C7

Cat. No.: B12412596 Get Quote

This guide provides critical safety and logistical information for handling 2-Chlorobenzoic
Acid-13C7 in a laboratory environment. Adherence to these procedures is essential for

personnel safety and regulatory compliance.

Hazard Identification and Safety Data Summary
2-Chlorobenzoic Acid-13C7 is harmful if swallowed, causes skin irritation, and poses a risk of

serious eye damage.[1] It is also harmful to aquatic life. The following table summarizes key

quantitative safety data.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Toxicological
Data

Acute Toxicity

(Oral)
alt text Warning

H302: Harmful if

swallowed

LD50 Oral - Rat:

501 mg/kg[1][2]

Skin

Corrosion/Irritatio

n

alt text Warning
H315: Causes

skin irritation

Irritating to

skin[1][3]

Serious Eye

Damage/Eye

Irritation

alt text Danger

H318: Causes

serious eye

damage

Risk of serious

damage to

eyes[1]

Hazardous to the

Aquatic

Environment

None No Signal Word
H402: Harmful to

aquatic life

EC50 - Daphnia

magna (Water

flea): > 100 mg/l

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Chlorobenzoic
Acid-13C7 to prevent exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[4] A face shield

may be required for splash

hazards.

Protects against dust particles

and splashes that can cause

serious eye damage.[5]

Skin Protection

Wear a lab coat. Chemical-

resistant gloves (e.g., Butyl

rubber, Nitrile rubber) must be

worn.[4]

Prevents skin irritation from

direct contact.[3]

Respiratory Protection

A NIOSH/MSHA approved

respirator is required if dust is

generated or if working in an

area with insufficient

ventilation.[2][4]

Protects against inhalation of

harmful dust particles.

Hand Protection

Handle with gloves that have

been inspected prior to use.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.[4]

Ensures barrier integrity and

prevents cross-contamination.

Operational and Disposal Plans
Safe Handling Protocol
This protocol outlines the step-by-step procedure for the safe handling of 2-Chlorobenzoic
Acid-13C7.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[5]
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to avoid dust formation.[2][3]
Don all required personal protective equipment (PPE) as specified in the table above.

2. Handling:

Avoid contact with skin and eyes.[2][6]
Do not breathe in dust.[2][6]
Avoid ingestion and inhalation.[4]
Keep the container tightly closed when not in use.[2][6]
Ground all equipment containing the material to prevent static discharge.[2]

3. Storage:

Store in a dry, cool, and well-ventilated place.[2][6]
Keep the container tightly closed.[2][6]
Store away from strong oxidizing agents and strong bases.[5]

Spill and Emergency Procedures
1. Small Spills (Solid):

Use appropriate tools to carefully scoop the spilled solid into a designated and labeled waste
disposal container.[2]
Avoid generating dust during cleanup.
Clean the affected area by spreading water on the contaminated surface and dispose of the
cleaning materials according to local and regional authority requirements.[2]

2. Large Spills:

Evacuate the area.
Use a shovel to place the material into a convenient waste disposal container.[2]
Finish cleaning by spreading water on the contaminated surface and allow it to be evacuated
through the sanitary system if local regulations permit.[2]

3. First Aid:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.
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If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.
If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.[6]

Disposal Plan
Dispose of the contents and the container at an approved waste disposal plant.[4]

Do not allow the chemical to enter drains as it is harmful to aquatic life.[4]

Leave the chemical in its original container and do not mix it with other waste.

Handle uncleaned containers in the same manner as the product itself.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Chlorobenzoic
Acid-13C7.
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Safe Handling Workflow for 2-Chlorobenzoic Acid-13C7

Preparation
- Check safety equipment
- Work in ventilated area

- Don PPE

Handling
- Avoid contact and inhalation

- Keep container closed

Storage
- Cool, dry, ventilated area
- Tightly closed container

After Use

Spill Occurs Exposure Occurs

End of Process

Properly Stored

Spill Response
- Evacuate if large

- Scoop solid, avoid dust
- Clean area

Yes

Disposal
- Approved waste facility

- Do not drain

First Aid
- Follow SDS instructions
- Seek medical attention

Yes

If cleared

Properly Disposed

Click to download full resolution via product page

Caption: Logical workflow for handling 2-Chlorobenzoic Acid-13C7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

2. oxfordlabfinechem.com [oxfordlabfinechem.com]

3. carlroth.com [carlroth.com]

4. benchchem.com [benchchem.com]

5. fishersci.com [fishersci.com]

6. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Chlorobenzoic Acid-13C7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412596#personal-protective-equipment-for-
handling-2-chlorobenzoic-acid-13c7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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